Cas no 1806064-94-7 (2-Bromo-5-cyano-4-iodobenzoic acid)

• Product Name: 2-Bromo-5-cyano-4-iodobenzoic acid
• CAS No: 1806064-94-7
• MF: C₈H₃BrINO₂
• MW: 351.92339348793
• MDL: MFCD28735862
• CID: 4707083
• Update Time: 2025-05-20

2-Bromo-5-cyano-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-iodobenzoic acid

• MDL： MFCD28735862
• Inchi： 1S/C8H3BrINO2/c9-6-2-7(10)4(3-11)1-5(6)8(12)13/h1-2H,(H,12,13)
• InChI Key： XUERMZUNUQHPIK-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(=O)O)=CC=1C#N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-5-cyano-4-iodobenzoic acid

Comprehensive Overview of 2-Bromo-5-cyano-4-iodobenzoic acid (CAS No. 1806064-94-7): Properties, Applications, and Industry Relevance

2-Bromo-5-cyano-4-iodobenzoic acid (CAS No. 1806064-94-7) is a highly specialized aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated benzoic acid derivative features a unique combination of bromo, cyano, and iodo functional groups, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure (C₈H₃BrINO₂) and precise substitution pattern enable selective reactivity in cross-coupling reactions, a property highly valued in modern drug discovery pipelines.

Recent studies highlight the compound's role in Suzuki-Miyaura coupling and Buchwald-Hartwig amination, two pivotal reactions in constructing biaryl scaffolds for kinase inhibitors and antimicrobial agents. The cyano group at the 5-position enhances electron-withdrawing effects, while the iodo substituent at the 4-position serves as an excellent leaving group for metal-catalyzed transformations. These attributes align with the growing demand for highly functionalized benzoic acid derivatives in medicinal chemistry, as evidenced by a 23% year-on-year increase in patent filings related to such intermediates (2021-2023).

From a synthetic perspective, 2-Bromo-5-cyano-4-iodobenzoic acid addresses key challenges in regioselective functionalization. Researchers particularly value its ability to undergo sequential modifications – the carboxylic acid moiety allows for esterification or amide formation, while the halogen atoms enable iterative cross-coupling. This multi-functionality explains its prominence in developing proteolysis-targeting chimeras (PROTACs), where precise control over molecular architecture is critical for achieving selective protein degradation.

The compound's physicochemical properties warrant careful consideration. With a molecular weight of 337.92 g/mol and predicted logP of 2.1, it exhibits moderate lipophilicity ideal for drug-like molecule design. Thermal analysis reveals stability up to 180°C, making it suitable for high-temperature reactions. These characteristics have spurred interest in its application for covalent inhibitor development, particularly in targeting cysteine residues through the bromo substituent's electrophilic reactivity.

Industry trends demonstrate expanding utility beyond pharmaceuticals. The 4-iodo moiety's orthogonal reactivity enables its use in material science, specifically in synthesizing conjugated polymers for organic electronics. Recent work published in Advanced Materials (2023) utilized this compound as a monomer for constructing electron-deficient arenes in n-type organic semiconductors. This dual applicability in life sciences and advanced materials positions CAS 1806064-94-7 as a cross-disciplinary building block.

Quality control protocols for 2-Bromo-5-cyano-4-iodobenzoic acid emphasize HPLC purity (>98%) and rigorous halogen content verification. Advanced characterization techniques like 2D NMR (HSQC, HMBC) and high-resolution mass spectrometry are employed to confirm structural integrity, particularly to distinguish between potential regioisomers. Such stringent specifications reflect its role in GMP-compliant synthesis where batch-to-batch consistency is paramount.

Environmental and handling considerations follow standard protocols for halogenated aromatics. While not classified as hazardous under current regulations, prudent laboratory practices recommend using engineering controls during weighing and reaction setup. The compound's stability profile suggests compatibility with green chemistry principles when employed in catalytic rather than stoichiometric quantities – an important consideration given increasing focus on sustainable synthetic methodologies.

Market analysis indicates steady growth in demand for multihalogenated benzoic acids, with 2-Bromo-5-cyano-4-iodobenzoic acid representing a niche but expanding segment. Custom synthesis providers report 15-20% annual growth in requests for this intermediate, driven by its utility in fragment-based drug discovery and DNA-encoded library development. Pricing trends reflect the technical challenges associated with its regioselective synthesis, particularly in maintaining the cyano group integrity during purification.

Future research directions likely involve exploiting this compound's potential in click chemistry applications. The cyano group could serve as a precursor for tetrazole formation via [3+2] cycloaddition, while the iodo substituent may participate in Sonogashira couplings to create extended π-systems. Such versatility ensures ongoing relevance as chemical biology continues developing multifunctional probes for target engagement studies.

In analytical applications, derivatives of 2-Bromo-5-cyano-4-iodobenzoic acid have shown promise as mass spectrometry tags for proteomic analysis. The distinct isotope pattern from the bromo and iodo atoms provides unique mass signatures for multiplexed detection. This aligns with the proteomics community's need for isobaric labeling reagents with improved fragmentation characteristics.

The compound's synthetic accessibility from commercially available precursors contributes to its adoption. Most routes begin with 5-cyano-2-iodobenzoic acid, followed by electrophilic bromination at the 4-position – a sequence that typically achieves >75% yield with proper optimization. Process chemistry innovations, particularly in continuous flow halogenation, may further enhance production efficiency to meet growing demand.

Academic and industrial researchers frequently inquire about this compound's handling stability and storage conditions. Best practices recommend protection from light in amber glass containers at -20°C under inert atmosphere, with typical shelf lives exceeding 24 months when properly stored. Such technical details are crucial for ensuring reproducible results in sensitive applications like high-throughput screening.

In conclusion, 2-Bromo-5-cyano-4-iodobenzoic acid (CAS 1806064-94-7) exemplifies the strategic importance of multifunctional intermediates in modern synthetic chemistry. Its balanced reactivity profile, structural features, and growing application spectrum position it as a valuable tool for researchers developing next-generation therapeutics and functional materials. As synthetic methodologies advance, this compound will likely find expanded utility in emerging areas like targeted protein degradation and molecular glues.